Cas no 62171-64-6 (Acetic acid, phenoxy-, 4-nitrophenyl ester)

• Product Name: Acetic acid, phenoxy-, 4-nitrophenyl ester
• CAS No: 62171-64-6
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 455642
• PubChem ID: 7900949
• Update Time: 2025-04-19

Acetic acid, phenoxy-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, phenoxy-, 4-nitrophenyl ester
• (4-nitrophenyl) 2-phenoxyacetate
• DTXSID30428955
• 62171-64-6

• Inchi： 1S/C14H11NO5/c16-14(10-19-12-4-2-1-3-5-12)20-13-8-6-11(7-9-13)15(17)18/h1-9H,10H2
• InChI Key： QNSALTLCYPOMRB-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 273.06373
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67